Cas no 79199-51-2 (4-[4-(3,4-dihydroxyphenyl)hexan-3-yl]benzene-1,2-diol)

• Product Name: 4-[4-(3,4-dihydroxyphenyl)hexan-3-yl]benzene-1,2-diol
• CAS No: 79199-51-2
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• CID: 984587
• PubChem ID: 97762
• Update Time: 2025-04-20

4-[4-(3,4-dihydroxyphenyl)hexan-3-yl]benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-[4-(3,4-dihydroxyphenyl)hexan-3-yl]benzene-1,2-diol
• 4,4'-(1,2-Diethylethylene)dipyrocatechol
• 3,3'-Dihydroxyhexestrol
• 4,4'-hexane-3,4-diyldibenzene-1,2-diol
• AG-H-17813
• BRN 3417559
• meso-3,4-Bis-(3,4-dihydroxy-phenyl)-hexan
• meso-3,4-bis-(3,4-dihydroxy-phenyl)-hexane
• Pyrocatechol, 4,4'-(1,2-diethylethylene)di-
• Pyrocatechol, 4,4'-(meso-1,2-diethylethylene)di-
• NSC-35753
• Q27115986
• HMS3085C09
• REL-4,4'-((1R,2S)-1,2-DIETHYL-1,2-ETHANEDIYL)BIS(1,2-BENZENEDIOL)
• cid_97762
• NSC 35753
• 414R2XFD5W
• CHEBI:34319
• CHEMBL14702
• 4-[4-[3,4-bis(oxidanyl)phenyl]hexan-3-yl]benzene-1,2-diol
• 4-[2-(3,4-dihydroxyphenyl)-1-ethyl-butyl]pyrocatechol
• 3',3''-DIHYDROXYHEXESTROL
• UNII-414R2XFD5W
• BDBM81212
• 79199-51-2
• SMR001526695
• 4-[2-(3,4-dihydroxyphenyl)-1-ethyl-butyl]benzene-1,2-diol
• MLS002607934
• 1,2-BENZENEDIOL, 4,4'-((1R,2S)-1,2-DIETHYL-1,2-ETHANEDIYL)BIS-, REL-
• DTXSID6022503
• 1,2-BENZENEDIOL, 4,4'-(1,2-DIETHYL-1,2-ETHANEDIYL)BIS-, (R*,S*)-

• Inchi： 1S/C18H22O4/c1-3-13(11-5-7-15(19)17(21)9-11)14(4-2)12-6-8-16(20)18(22)10-12/h5-10,13-14,19-22H,3-4H2,1-2H3
• InChI Key： SQJDIVYCVVFMOZ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C(CC)C(C1C=CC(=C(C=1)O)O)CC)O

Computed Properties

• Exact Mass: 302.15186
• Monoisotopic Mass: 302.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.238
• Boiling Point: 490.369°C at 760 mmHg
• Flash Point: 228.797°C
• Refractive Index: 1.625
• PSA: 80.92
• LogP: 4.19640